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Compound of Interest

Compound Name:
S-Adenosyl-L-methionine disulfate

tosylate

Cat. No.: B10765667 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of S-Adenosyl-L-methionine disulfate
tosylate, a stable salt of S-Adenosyl-L-methionine (SAMe). It is intended for researchers,

scientists, and drug development professionals who are interested in the molecular properties,

metabolic functions, and experimental applications of this crucial biological molecule.

Core Molecular Data
S-Adenosyl-L-methionine disulfate tosylate is a widely used form of SAMe in dietary

supplements and for research purposes due to its enhanced stability. The quantitative data for

this compound are summarized below.

Property Value Citations

Molecular Formula C22H34N6O16S4

Expanded Formula:

C15H22N6O5S·C7H8O3S·2H

2O4S

Molecular Weight 766.8 g/mol

CAS Number 97540-22-2
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Metabolic Significance and Signaling Pathways
S-Adenosyl-L-methionine is a universal methyl group donor, placing it at the heart of cellular

metabolism. It is a key intermediate in three major metabolic pathways: transmethylation,

transsulfuration, and polyamine synthesis.

Transmethylation: SAMe donates its methyl group to a vast array of acceptor molecules,

including DNA, RNA, proteins, and lipids. These methylation events are critical for epigenetic

regulation, gene expression, and signal transduction.

Transsulfuration: This pathway, primarily active in the liver, involves the conversion of

homocysteine, a product of transmethylation, into cysteine. Cysteine is a precursor for the

synthesis of the major cellular antioxidant, glutathione.

Polyamine Synthesis: After decarboxylation, SAMe provides the aminopropyl group for the

synthesis of polyamines like spermidine and spermine, which are essential for cell growth

and differentiation.

Recent research has also implicated SAMe in specific signaling pathways. For instance, in

hepatocytes, SAMe modulates the activity of AMP-activated protein kinase (AMPK) and the

RNA-binding protein HuR, which are involved in hepatocyte growth factor (HGF)-mediated cell

growth.
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Start Assay

Set up reaction:
- Methyltransferase

- Substrate
- Buffer

Initiate with SAMe
 and coupling enzymes

Methylation Reaction:
SAMe + Substrate -> SAH + Methylated Substrate

SAH -> S-ribosylhomocysteine + Adenine
(AdoHcy Nucleosidase)

Adenine -> Hypoxanthine
(Adenine Deaminase)

Hypoxanthine -> Uric Acid + H2O2

Detection of H2O2
(Fluorometric or Colorimetric)

Calculate enzyme activity

End
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To cite this document: BenchChem. [S-Adenosyl-L-methionine Disulfate Tosylate: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10765667#s-adenosyl-l-methionine-disulfate-
tosylate-molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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